Cas no 138-38-5 (4-ethylbenzene-1-sulfonamide)

• Product Name: 4-ethylbenzene-1-sulfonamide
• CAS No: 138-38-5
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• MDL: MFCD01365828
• CID: 36402
• PubChem ID: 222870
• Update Time: 2025-04-18

4-ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Ethylbenzenesulfonamide
• P-Ethylbenzenesulfonamide
• 4-Aethyl-benzolsulfonsaeure-amid
• 4-ethyl-benzenesulfonic acid amide
• Methylbutadiyne
• Penta-1,3-diyne
• Methyldiacetylene
• 4-ETHYLBENZENESULPHONAMIDE
• BenzenesulfonaMide, 4-ethyl-
• Benzenesulfonamide, 4-ethyl- (9CI)
• 4-Ethylbenzenesulphonamide 98%
• NSC9909
• 4-Ethylbenzene sulfonamide
• Oprea1_472805
• Oprea1_104205
• Benzenesulfonamide, p-ethyl-
• 4-ethylbenzene-1-sulfonamide
• Jsp002311
• MLTGAVXHWSDGIS-UHFFFAOYSA-N
• SBB082157
• BDBM50415863
• 6675AA
• VZ36757
• TRA0027617
• SY018275
• D
• FT-0660058
• MFCD01365828
• 138-38-5
• Z57902253
• A18190
• SCHEMBL635526
• E0773
• F0808-2053
• CHEMBL358263
• CS-0152506
• CCG-355588
• PS-8491
• AKOS000137382
• 4-Ethyl-benzenesulfonamide
• NSC-9909
• 4JC
• Q27454748
• EN300-134834
• J-007131
• DTXSID50278752
• DTXCID70229908
• DB-063254
• 680-161-7

• MDL： MFCD01365828
• Inchi： 1S/C8H11NO2S/c1-2-7-3-5-8(6-4-7)12(9,10)11/h3-6H,2H2,1H3,(H2,9,10,11)
• InChI Key： MLTGAVXHWSDGIS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CC)(N)(=O)=O

Computed Properties

• Exact Mass: 185.05100
• Monoisotopic Mass: 185.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 68.5

Experimental Properties

• Density: 0.7227
• Melting Point: 109.0 to 113.0 deg-C
• Boiling Point: 329.7℃ at 760 mmHg
• Flash Point: 153.2℃
• Refractive Index: 1.39
• PSA: 68.54000
• LogP: 2.67750
• FEMA: 2205

4-ethylbenzene-1-sulfonamide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material Identification：
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
• Packing Group：I; II; III
• Packing Group：I; II; III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides